Cas no 127697-22-7 (1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione)

1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione structure
127697-22-7 structure
Product Name:1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione
CAS No:127697-22-7
MF:C7H6N4O2S
MW:210.213139057159
CID:2769407
PubChem ID:20596861
Update Time:2025-04-21

1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

    • DTXSID80609015
    • 127697-22-7
    • SCHEMBL13297690
    • 1-(3,5-Dihydroxyphenyl)-1,2-dihydro-5H-tetrazole-5-thione
    • Inchi: 1S/C7H6N4O2S/c12-5-1-4(2-6(13)3-5)11-7(14)8-9-10-11/h1-3,12-13H,(H,8,10,14)
    • InChI Key: GBKHEPYAGYSTCT-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1C=C(C=C(C=1)O)O

Computed Properties

  • Exact Mass: 210.02114662Da
  • Monoisotopic Mass: 210.02114662Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 113Ų
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